Cas no 2228838-31-9 (2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol
• CAS No: 2228838-31-9
• MF: C₉H₉BrF₂O
• MW: 251.067969083786
• CID: 6008492
• PubChem ID: 165882953
• Update Time: 2025-06-08

2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol
• EN300-1951420
• 2228838-31-9

• Inchi： 1S/C9H9BrF2O/c1-6-2-3-8(10)7(4-6)9(11,12)5-13/h2-4,13H,5H2,1H3
• InChI Key： BEZCMOTVVYLKCY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(CO)(F)F

Computed Properties

• Exact Mass: 249.98048g/mol
• Monoisotopic Mass: 249.98048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol

Research Brief on 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol (CAS: 2228838-31-9)

2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol (CAS: 2228838-31-9) is a fluorinated organic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a brominated and methylated phenyl ring coupled with a difluoroethanol moiety, making it a versatile intermediate for the synthesis of more complex molecules. Its unique structural attributes suggest potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthetic pathways and reactivity of 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol. Researchers have explored its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, due to the presence of the bromine substituent. These reactions are pivotal in constructing biaryl structures, which are common motifs in pharmaceuticals. Additionally, the difluoroethanol group has been investigated for its potential to enhance metabolic stability and bioavailability in drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's role as a precursor in the synthesis of novel kinase inhibitors. The bromine atom served as a handle for further functionalization, while the difluoroethanol moiety contributed to the inhibitors' binding affinity and selectivity. This research highlights the compound's significance in the development of targeted therapies for cancer and inflammatory diseases.

Another area of interest is the compound's potential as a building block for fluorinated analogs of biologically active molecules. Fluorination is a common strategy in medicinal chemistry to improve pharmacokinetic properties. A recent preprint on bioRxiv detailed the use of 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol in the synthesis of fluorinated prostaglandin analogs, which exhibited enhanced stability and potency compared to their non-fluorinated counterparts.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol. Current methods often require stringent conditions and costly reagents, limiting its accessibility for industrial applications. Ongoing research aims to develop more efficient and sustainable synthetic routes, such as catalytic fluorination and flow chemistry techniques.

In conclusion, 2-(2-bromo-5-methylphenyl)-2,2-difluoroethan-1-ol (CAS: 2228838-31-9) represents a valuable tool in medicinal chemistry, with demonstrated utility in the synthesis of bioactive molecules. Future studies will likely explore its applications in additional therapeutic areas and optimize its production processes to meet the demands of drug development pipelines.